Cas no 833474-38-7 (L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-)

• Product Name: L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-
• CAS No: 833474-38-7
• MF: C₃₈H₆₉N₉O₁₀
• MW: 812.008769750595
• CID: 672671
• PubChem ID: 71415536
• Update Time: 2025-04-19

L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-
• (2S,3S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S,3S)-2-[(2-aminoacetyl)amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoyl]amino]acetyl]amin
• DTXSID40834947
• 833474-38-7
• Glycyl-L-isoleucyl-L-leucyl-L-glutaminyl-L-leucylglycyl-L-valyl-L-isoleucine

• Inchi： 1S/C38H69N9O10/c1-11-22(9)31(45-28(49)17-39)37(55)44-26(16-20(5)6)35(53)42-24(13-14-27(40)48)34(52)43-25(15-19(3)4)33(51)41-18-29(50)46-30(21(7)8)36(54)47-32(38(56)57)23(10)12-2/h19-26,30-32H,11-18,39H2,1-10H3,(H2,40,48)(H,41,51)(H,42,53)(H,43,52)(H,44,55)(H,45,49)(H,46,50)(H,47,54)(H,56,57)/t22-,23-,24-,25-,26-,30-,31-,32-/m0/s1
• InChI Key： XJIQAGXMXANSLX-JKKDOTCTSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC(CN)=O)N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)C(C)C)=O)=O)CC(C)C)=O)CCC(N)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 811.51673943g/mol
• Monoisotopic Mass: 811.51673943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 57
• Rotatable Bond Count: 27
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 310Ų